Cas no 1784861-57-9 (3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine
• CAS No: 1784861-57-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5833494
• PubChem ID: 84783882
• Update Time: 2025-05-26

3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine
• EN300-1849301
• 1784861-57-9

• Inchi： 1S/C11H15F2NO/c1-7(3-4-14)11-9(12)5-8(15-2)6-10(11)13/h5-7H,3-4,14H2,1-2H3
• InChI Key： ZRPVBFOQIXBLSK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C)CCN)F)OC

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine

Comprehensive Overview of 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine (CAS No. 1784861-57-9)

3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine (CAS No. 1784861-57-9) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural motif combining a difluoromethoxy phenyl group with a butylamine side chain, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₁H₁₅F₂NO, and precise stereochemistry contribute to its growing popularity in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated amine synthesis" or "difluorophenyl derivatives applications", reflecting the compound's relevance in modern chemistry. The presence of both methoxy and fluoro substituents on the phenyl ring enables unique electronic effects, which are critical for designing targeted bioactive molecules.

The synthesis of 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its CAS number 1784861-57-9 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity.

From an industrial perspective, this compound aligns with the trend toward sustainable fluorination methods, a hot topic in green chemistry. Searches for "eco-friendly fluorine incorporation" or "low-waste amine synthesis" highlight the need for innovative approaches to producing such derivatives. The methoxy group in the molecule further enhances its solubility, making it suitable for aqueous-phase reactions—a key consideration for scalable manufacturing.

In pharmacological studies, 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine has shown promise as a precursor for CNS-active compounds. Its structural features mimic those of known neurotransmitter modulators, sparking interest in its potential for treating neurological disorders. Queries like "fluorinated amines in drug design" or "blood-brain barrier penetration" underscore its therapeutic relevance.

For researchers exploring structure-activity relationships (SAR), this compound offers a valuable scaffold for medicinal chemistry optimization. The difluoro substitution pattern influences both lipophilicity and hydrogen bonding capacity, factors frequently searched in "molecular property prediction" studies. Computational chemists often leverage its data for QSAR modeling and virtual screening pipelines.

Handling and storage of CAS No. 1784861-57-9 require standard laboratory precautions for amine-containing compounds. While not classified as hazardous, proper ventilation and inert atmosphere storage are recommended to maintain stability. The compound's shelf life and compatibility with common reagents are frequently addressed in "chemical storage best practices" discussions.

The commercial availability of 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Procurement-related searches such as "high-purity fluorinated amines" or "custom synthesis of CAS 1784861-57-9" indicate robust market interest. Batch-to-batch consistency and certificates of analysis (CoA) remain critical purchasing criteria.

Future research directions may explore its utility in catalysis or functional materials, particularly where fluorine's unique properties are advantageous. The compound's photophysical characteristics—potentially useful in OLED development—represent another emerging area of investigation, aligning with searches for "fluorophores with amine handles".

In summary, 3-(2,6-difluoro-4-methoxyphenyl)butan-1-amine (CAS No. 1784861-57-9) exemplifies the intersection of fluorine chemistry and amine functionality, addressing multiple contemporary research needs. Its applications span from pharmaceutical intermediates to advanced material precursors, ensuring continued scientific and commercial relevance.